3-hydroxy-24-dimethylaminochol-8(14)-en-15-one
3-hydroxy-24-dimethylaminochol-8(14)-en-15-one
Brand Name:
Vulcanchem
CAS No.:
136320-61-1
VCID:
VC0237702
InChI:
InChI=1S/C26H43NO2/c1-17(7-6-14-27(4)5)22-16-23(29)24-20-9-8-18-15-19(28)10-12-25(18,2)21(20)11-13-26(22,24)3/h17-19,21-22,28H,6-16H2,1-5H3/t17-,18+,19+,21+,22-,25+,26-/m1/s1
SMILES:
CC(CCCN(C)C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O
Molecular Formula:
C26H43NO2
Molecular Weight:
401.6 g/mol
3-hydroxy-24-dimethylaminochol-8(14)-en-15-one
CAS No.: 136320-61-1
Main Products
VCID: VC0237702
Molecular Formula: C26H43NO2
Molecular Weight: 401.6 g/mol
| CAS No. | 136320-61-1 |
|---|---|
| Product Name | 3-hydroxy-24-dimethylaminochol-8(14)-en-15-one |
| Molecular Formula | C26H43NO2 |
| Molecular Weight | 401.6 g/mol |
| IUPAC Name | (3S,5S,9R,10S,13R,17R)-17-[(2R)-5-(dimethylamino)pentan-2-yl]-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one |
| Standard InChI | InChI=1S/C26H43NO2/c1-17(7-6-14-27(4)5)22-16-23(29)24-20-9-8-18-15-19(28)10-12-25(18,2)21(20)11-13-26(22,24)3/h17-19,21-22,28H,6-16H2,1-5H3/t17-,18+,19+,21+,22-,25+,26-/m1/s1 |
| Standard InChIKey | RLFSWAJQOKQDTD-XVTIOWNMSA-N |
| Isomeric SMILES | C[C@H](CCCN(C)C)[C@H]1CC(=O)C2=C3CC[C@H]4C[C@H](CC[C@@]4([C@H]3CC[C@]12C)C)O |
| SMILES | CC(CCCN(C)C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O |
| Canonical SMILES | CC(CCCN(C)C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O |
| Synonyms | 3-HDCEO 3-hydroxy-24-dimethylaminochol-8(14)-en-15-one |
| PubChem Compound | 126222 |
| Last Modified | Nov 11 2021 |
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